N-Methyl-N-propargyl-2-aminotetralin (2-MPAT): Structural Pharmacology, Physicochemical Properties, and Protocol Design for MAO Inhibition Profiling
N-Methyl-N-propargyl-2-aminotetralin (2-MPAT): Structural Pharmacology, Physicochemical Properties, and Protocol Design for MAO Inhibition Profiling
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Guide & Methodological Whitepaper
Executive Summary
N-Methyl-N-propargyl-2-aminotetralin (commonly designated as 2-MPAT or N-0425) is a semi-rigid, conformationally restricted analogue of the classical monoamine oxidase (MAO) inhibitor deprenyl (selegiline)[1][2]. As a critical tool compound in neuropharmacology, 2-MPAT provides profound insights into the spatial constraints and stereoselective requirements of the MAO-A and MAO-B active sites[1]. This whitepaper synthesizes the structural logic behind 2-MPAT’s efficacy, details its physicochemical profile, and provides a field-proven, self-validating experimental workflow for quantifying its target engagement ex-vivo.
Physicochemical Profile & Quantitative Data
To facilitate formulation and assay design, the core physicochemical and pharmacological parameters of 2-MPAT are summarized below. Data reflects both the free base and the highly stable hydrochloride salt form[3][4].
| Property | Quantitative Value / Description |
| Chemical Name | N-Methyl-N-propargyl-2-aminotetralin |
| Common Synonyms | 2-MPAT, N-0425 |
| CAS Registry Number | 96333-07-2[4] |
| Molecular Formula | C₁₄H₁₇N (Free Base) / C₁₄H₁₇N·HCl (Salt)[3] |
| Molecular Weight | 199.29 g/mol (Free Base) / 235.75 g/mol (HCl Salt)[3] |
| Pharmacological Class | Mechanism-Based Irreversible MAO Inhibitor[1] |
| Isoform Selectivity | (+)-N-0425 is ~10x more potent for MAO-B than MAO-A[1] |
| In Vivo Efficacy (Rat) | 0.01 mmol/kg i.p. yields near-complete striatal MAO-B inhibition at 2h[1] |
Structural Pharmacology & Mechanistic Causality
As an application scientist designing neurotherapeutics, it is critical to understand why specific functional groups are chosen. 2-MPAT is engineered with three distinct pharmacophores, each serving a precise mechanistic purpose:
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The Propargyl Warhead (Suicide Inhibition): The N-propargyl moiety is the defining feature of irreversible MAO inhibitors. Upon entering the enzyme's active site, the alkyne group is oxidized by MAO into a highly reactive intermediate (typically a conjugated iminium or allene). This intermediate immediately acts as an electrophile, forming a covalent adduct with the N5 atom of the Flavin Adenine Dinucleotide (FAD) cofactor. Causality: This covalent bond permanently inactivates the enzyme, meaning pharmacological effects persist until the neuron synthesizes new MAO protein[1].
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The Tetralin Core (Conformational Restriction): Unlike deprenyl, which utilizes a flexible phenethylamine backbone, 2-MPAT incorporates a bicyclic tetralin ring[1][2]. Causality: This semi-rigid structure locks the molecule into a specific spatial geometry. Because the MAO-B active site cavity is bipartite and highly hydrophobic, the rigid tetralin core perfectly probes the steric limits of this pocket, preventing the molecule from adopting off-target conformations.
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C2 Stereocenter (Isoform Steering): The chirality at the C2 position dictates how the molecule aligns with the FAD cofactor. The (+)-enantiomer of 2-MPAT is highly selective for MAO-B, whereas the (-)-enantiomer and the racemate inhibit MAO-A and MAO-B with roughly equal potency[1].
Mechanism of MAO-B suicide inhibition by 2-MPAT and subsequent dopaminergic enhancement.
Ex-Vivo Target Engagement & Protocol Design
While in-vitro recombinant assays are useful for calculating baseline binding kinetics (IC₅₀), they cannot confirm blood-brain barrier (BBB) penetrance or physiological target engagement. To establish a self-validating system, we utilize an Ex-Vivo Radiometric Partition Assay .
This protocol is designed with internal controls to ensure absolute trustworthiness: a vehicle arm establishes the 100% enzyme activity baseline, while a reference standard arm (using (-)-deprenyl) validates assay sensitivity.
Step-by-Step Methodological Workflow
Step 1: In Vivo Administration & Internal Controls
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Action: Divide Wistar rats into three cohorts: Vehicle (Saline), Reference Standard (0.01 mmol/kg (-)-deprenyl), and Test (0.01 mmol/kg (+)-2-MPAT). Administer via intraperitoneal (i.p.) injection.
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Causality: The 0.01 mmol/kg dose is specifically chosen because it achieves near-complete MAO-B inhibition in the striatum within 2 hours without triggering unwanted peripheral tyramine potentiation (the "cheese effect")[1].
Step 2: Tissue Harvesting & Homogenization
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Action: Euthanize subjects 2 hours post-dose. Rapidly dissect the striatum and frontal cortex on ice. Homogenize tissues in 10 volumes of ice-cold 0.1 M potassium phosphate buffer (pH 7.4).
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Causality: Maintaining a temperature of 4°C and a physiological pH prevents the spontaneous degradation of the delicate FAD cofactor and preserves the structural integrity of the MAO enzymes prior to substrate introduction.
Step 3: Isoform-Specific Radioligand Incubation
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Action: Aliquot 100 µL of homogenate into reaction tubes. Add 14C-labeled substrates: use [¹⁴C]-5-hydroxytryptamine (5-HT) to measure MAO-A activity, and [¹⁴C]-phenylethylamine (PEA) to measure MAO-B activity. Incubate at 37°C for 20 minutes.
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Causality: Because 2-MPAT is a highly potent inhibitor[1], residual enzyme activity in the homogenate will be extremely low. Radiolabeled substrates provide the sub-nanomolar sensitivity required to accurately quantify this trace activity.
Step 4: Acidic Termination & Organic Extraction
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Action: Terminate the enzymatic reaction by adding 200 µL of 2M HCl. Immediately add 1 mL of an organic extraction solvent (e.g., ethyl acetate/toluene, 1:1 v/v) and vortex vigorously. Centrifuge to separate the phases.
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Causality: The addition of strong acid serves a dual purpose: it instantly denatures the MAO enzyme (halting the reaction at exactly 20 minutes) and protonates the deaminated metabolites. This protonation drives the radiolabeled metabolites into the upper organic phase, while the unreacted, highly polar amine substrates remain trapped in the lower aqueous phase.
Step 5: Scintillation Quantification
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Action: Extract 500 µL of the upper organic phase, mix with scintillation cocktail, and quantify using a Liquid Scintillation Counter (LSC). Calculate the percentage of inhibition relative to the Vehicle control arm.
Step-by-step workflow for ex-vivo radiometric quantification of MAO inhibition.
References
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Hazelhoff, B., De Vries, J. B., Dijkstra, D., & Horn, A. S. (1985). "The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor." Naunyn-Schmiedeberg's Archives of Pharmacology, 330(1), 50-58. URL: [Link]
- Youdim, M. B. H., et al. (1996). "R-enantiomer of N-propargyl-1-aminoindan, salts, compositions and uses thereof." US Patent 5532415A.
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ChemWhat. "N-methyl-N-propargyl-2-aminotetralin CAS#: 96333-07-2." ChemWhat Database of Chemicals & Biologicals. URL: [Link]
Sources
- 1. The neuropharmacological profile of N-methyl-N-propargyl-2-aminotetralin: a potent monoamine oxidase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. US5532415A - R-enantiomer of N-propargyl-1-aminoindan, salts, compositions and uses thereof - Google Patents [patents.google.com]
- 3. axonmedchem.com [axonmedchem.com]
- 4. chemwhat.com [chemwhat.com]
